Cas no 2002032-94-0 ((1R,5S)-3-Azabicyclo[3.2.0]heptane-3-carboxamide)

• Product Name: (1R,5S)-3-Azabicyclo[3.2.0]heptane-3-carboxamide
• CAS No: 2002032-94-0
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 6051789
• PubChem ID: 146049640
• Update Time: 2025-10-28

(1R,5S)-3-Azabicyclo[3.2.0]heptane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-7046562
• (1R,5S)-3-Azabicyclo[3.2.0]heptane-3-carboxamide
• 2002032-94-0

• Inchi： 1S/C7H12N2O/c8-7(10)9-3-5-1-2-6(5)4-9/h5-6H,1-4H2,(H2,8,10)/t5-,6+
• InChI Key： LODQHSJIHFEBND-OLQVQODUSA-N
• SMILES： O=C(N)N1C[C@H]2CC[C@H]2C1

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.3Ų

Additional information on (1R,5S)-3-Azabicyclo[3.2.0]heptane-3-carboxamide

(1R,5S)-3-Azabicyclo[3.2.0]heptane-3-carboxamide (CAS No. 2002032-94-0): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

(1R,5S)-3-Azabicyclo[3.2.0]heptane-3-carboxamide (CAS No. 2002032-94-0) is a unique and structurally complex compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of azabicyclic compounds, which are known for their diverse biological activities and structural flexibility. In this article, we will delve into the chemical structure, physical properties, and recent research developments surrounding this compound.

Chemical Structure and Synthesis

The molecular formula of (1R,5S)-3-Azabicyclo[3.2.0]heptane-3-carboxamide is C₈H₁₄N₂O, with a molecular weight of approximately 154.21 g/mol. The compound features a bicyclic ring system with an azabicyclo [3.2.0]heptane core, which is characterized by a nitrogen atom in the ring structure. The presence of this nitrogen atom imparts unique chemical and biological properties to the molecule.

The synthesis of (1R,5S)-3-Azabicyclo[3.2.0]heptane-3-carboxamide typically involves multi-step processes that require precise control over stereochemistry to achieve the desired (1R,5S) configuration. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to this compound, making it more accessible for further research and development.

Physical and Chemical Properties

(1R,5S)-3-Azabicyclo[3.2.0]heptane-3-carboxamide is a white crystalline solid with a melting point of around 165-167°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound's solubility profile makes it suitable for various biological assays and in vitro studies.

The compound's stability under different conditions is an important consideration for its use in pharmaceutical applications. Studies have shown that (1R,5S)-3-Azabicyclo[3.2.0]heptane-3-carboxamide remains stable at room temperature and under standard laboratory conditions, although it may degrade when exposed to high temperatures or acidic environments.

Biological Activity and Therapeutic Potential

The biological activity of (1R,5S)-3-Azabicyclo[3.2.0]heptane-3-carboxamide has been extensively studied in recent years, revealing its potential as a lead compound for the development of novel therapeutic agents. One of the key areas of interest is its interaction with G protein-coupled receptors (GPCRs), which are important targets for many drugs used in the treatment of neurological disorders, cardiovascular diseases, and other conditions.

Research has demonstrated that (1R,5S)-3-Azabicyclo[3.2.0]heptane-3-carboxamide exhibits potent agonist activity at specific GPCRs, particularly those involved in modulating neurotransmitter release and receptor signaling pathways. This property makes it a promising candidate for the development of drugs targeting conditions such as Alzheimer's disease, Parkinson's disease, and chronic pain.

In addition to its GPCR interactions, (1R,5S)-3-Azabicyclo[3.2.0]heptane-3-carboxamide has also shown potential as an inhibitor of certain enzymes involved in inflammatory responses and cancer progression. Preclinical studies have indicated that the compound can effectively inhibit the activity of specific kinases and proteases, suggesting its utility as a therapeutic agent in these areas.

Clinical Trials and Future Directions

The promising preclinical results for (1R,5S)-3-Azabicyclo[3.2.0]heptane-3-carboxamide have led to increased interest in advancing this compound into clinical trials. Several Phase I trials are currently underway to evaluate its safety and pharmacokinetic properties in human subjects.

Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. The next steps will involve Phase II trials to assess the efficacy of the compound in treating specific diseases and conditions.

The future directions for research on (1R,5S)-3-Azabicyclo[3.2.0]heptane-3-carboxamide include exploring its potential as a combination therapy with existing drugs to enhance treatment outcomes and reduce side effects. Additionally, efforts are underway to develop novel derivatives of this compound with improved pharmacological properties and reduced toxicity.

Conclusion

(1R,5S)-3-Azabicyclo[3.2.0]heptane-3-carboxamide (CAS No. 2002032-94-0) is a structurally unique compound with significant potential in medicinal chemistry due to its diverse biological activities and therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, making it an exciting area of focus for drug discovery and development.